Cas no 66396-10-9 (1-(N,N-dimethylamino)ethyl-3,4,6,7-tetramethoxyphenanthrene)

1-(N,N-dimethylamino)ethyl-3,4,6,7-tetramethoxyphenanthrene structure
66396-10-9 structure
Product Name:1-(N,N-dimethylamino)ethyl-3,4,6,7-tetramethoxyphenanthrene
CAS No:66396-10-9
MF:C22H27NO4
MW:369.45408654213
CID:2006479
PubChem ID:1108198
Update Time:2025-04-21

1-(N,N-dimethylamino)ethyl-3,4,6,7-tetramethoxyphenanthrene Chemical and Physical Properties

Names and Identifiers

    • 1-(N,N-dimethylamino)ethyl-3,4,6,7-tetramethoxyphenanthrene
    • 1-[2-(N,N-dimethylaminoethyl)]-3,4,6,7-tetramethoxyphenanthrene
    • Dimethyl-[2-(3,4,6,7-tetramethoxy-[1]phenanthryl)-aethyl]-amin
    • dimethyl-[2-(3,4,6,7-tetramethoxy-[1]phenanthryl)-ethyl]-amine
    • N,N-dimethyl-2-(3,4,6,7-tetramethoxyphenanthren-1-yl)ethanamine
    • N-methyl secoglaucine
    • AB00819957-06
    • N,N-dimethyl-2-(3,4,6,7-tetramethoxy-1-phenanthryl)ethanamine
    • ChemDiv3_014929
    • 66396-10-9
    • 1-(2-dimethylaminoethyl)-3,4,6,7-tetramethoxyphenanthrene
    • HMS1515G13
    • DIMETHYL[2-(3,4,6,7-TETRAMETHOXYPHENANTHREN-1-YL)ETHYL]AMINE
    • SCHEMBL11159066
    • AKOS000730558
    • DTXSID70360401
    • Oprea1_038356
    • CHEMBL1620038
    • STK370496
    • Oprea1_446545
    • MLS001207479
    • SMR000513164
    • Dimethyl-[2-(3,4,6,7-tetramethoxy-phenanthren-1-yl)-ethyl]-amine
    • AG-690/12763590
    • AE-848/32765038
    • BBL036343
    • Inchi: 1S/C22H27NO4/c1-23(2)10-9-15-12-20(26-5)22(27-6)21-16(15)8-7-14-11-18(24-3)19(25-4)13-17(14)21/h7-8,11-13H,9-10H2,1-6H3
    • InChI Key: IYAWRUZJOPTSGN-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=CC(CCN(C)C)=C2C=CC3C=C(C(=CC=3C2=1)OC)OC)OC

Computed Properties

  • Exact Mass: 369.194008g/mol
  • Monoisotopic Mass: 369.194008g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 7
  • Complexity: 460
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 40.2Ų

Experimental Properties

  • LogP: 4.6

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